![molecular formula C14H13N9O2 B2587875 1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 2034348-87-1](/img/structure/B2587875.png)
1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
Description
1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H13N9O2 and its molecular weight is 339.319. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Research
The core structure of the compound, featuring 1,2,4-oxadiazole and triazole rings, is known to be associated with pharmacological activities . These heterocyclic compounds are often explored for their potential as therapeutic agents due to their diverse biological activities. This particular compound could be investigated for its potential as:
- Antimicrobial Agent : The 1,2,4-oxadiazole ring has been recognized for its antimicrobial properties .
- Cancer Therapy : Some derivatives are known to inhibit human carbonic anhydrase isoforms related to cancer therapy .
- Neurodegenerative Diseases : Compounds with similar structures have been studied for the treatment of age-related diseases, including neurodegenerative disorders .
Material Science
In material science, the compound’s robust heterocyclic framework could be utilized in the development of:
- Energetic Materials : The presence of nitrogen-rich rings like oxadiazoles can contribute to high-energy density materials for various applications .
- Organic Light-Emitting Diodes (OLEDs) : The structural motifs present in the compound are often found in molecules used in OLEDs, which are crucial for display and lighting technologies .
Chemical Synthesis
The compound could serve as a building block in organic synthesis, providing:
- Heterocyclic Building Blocks : The molecule can be used to construct more complex heterocycles, which are valuable in synthesizing a wide range of organic compounds .
- Synthetic Intermediates : It could act as an intermediate in the synthesis of more complex molecules with specific desired functions .
Agricultural Chemistry
In the field of agriculture, such compounds are explored for:
- Insecticides : The oxadiazole ring is sometimes incorporated into compounds used as insecticides .
- Plant Growth Regulators : The triazole ring, in particular, is known for its role in the synthesis of plant growth regulators .
Fluorescent Probes
Due to the inherent properties of the constituent heterocycles, the compound might be used in the development of:
- Fluorescent Dyes : For labeling and detection in biological systems .
- Sensors : As part of sensor systems for detecting various environmental or biological analytes .
Drug Design
The compound’s structure is conducive to drug design, where it could be used to:
- Modulate Biological Targets : Such as enzymes or receptors in the human body .
- Lead Compound Development : As a starting point for the development of new drugs through medicinal chemistry efforts .
Computational Chemistry
In computational studies, the compound could be used to:
- Modeling Studies : To understand the interaction of drugs with their targets at the molecular level .
- Simulation of Biological Processes : To predict the behavior of new compounds in biological systems before actual synthesis .
Environmental Science
Lastly, the compound could find applications in environmental science, such as:
properties
IUPAC Name |
1-methyl-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]triazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N9O2/c1-8-16-14(25-20-8)9-3-4-23-11(5-9)18-19-12(23)6-15-13(24)10-7-22(2)21-17-10/h3-5,7H,6H2,1-2H3,(H,15,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCOOISAGVBRPQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)C4=CN(N=N4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N9O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxamide | |
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